Cas no 1384081-32-6 (tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate)

• Product Name: tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate
• CAS No: 1384081-32-6
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 5673726
• PubChem ID: 129894085
• Update Time: 2025-06-07

tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 1384081-32-6
• EN300-26665110
• tert-butyl N-{[3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}carbamate
• tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate

• Inchi： 1S/C14H17N3O4/c1-14(2,3)20-13(19)15-8-11-16-12(17-21-11)9-5-4-6-10(18)7-9/h4-7,18H,8H2,1-3H3,(H,15,19)
• InChI Key： ZQOUQEVHRRNHMP-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC(C2C=CC=C(C=2)O)=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.12190603g/mol
• Monoisotopic Mass: 291.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97.5Ų

Additional information on tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate

tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate: A Comprehensive Overview

tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate is a complex organic compound with the CAS number 1384081-32-6. This compound belongs to the class of carbamates, which are widely studied in organic chemistry due to their versatile applications in drug discovery, agrochemicals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a 1,2,4-oxadiazole ring substituted with a hydroxyphenyl group. This unique combination of functional groups makes it a promising candidate for various chemical and biological studies.

The synthesis of tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate involves a multi-step process that typically includes the preparation of the oxadiazole ring followed by the introduction of the hydroxyphenyl substituent and the subsequent coupling with the tert-butyl carbamate group. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. For instance, researchers have employed microwave-assisted synthesis and catalytic systems to streamline the reaction pathways, reducing reaction times and minimizing by-products.

One of the most intriguing aspects of this compound is its potential bioactivity. Studies have shown that tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate exhibits significant antioxidant properties due to the presence of the hydroxyphenyl group. Antioxidants are crucial in preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Recent research has explored the ability of this compound to scavenge free radicals and protect cellular components from oxidative damage. These findings suggest that it could be a valuable lead compound in the development of new antioxidant therapies.

In addition to its antioxidant properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, and identifying novel anti-inflammatory agents is a major focus in pharmacology. Experimental data indicate that tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate can inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These results highlight its potential as a therapeutic agent for inflammatory conditions like arthritis and inflammatory bowel disease.

The structural versatility of tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate also makes it an attractive candidate for agricultural applications. Carbamates are well-known for their role as pesticides and fungicides due to their ability to inhibit key enzymes in pests and pathogens. Recent studies have explored its efficacy as a fungicide against plant pathogens such as Fusarium species and Alternaria alternata. The results demonstrate that this compound can effectively inhibit fungal growth without causing significant toxicity to plants or beneficial microorganisms.

Beyond its biological applications, tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate has shown promise in materials science. The oxadiazole ring is known for its aromaticity and stability under harsh conditions, making it suitable for applications in organic electronics. Researchers have investigated its potential as a building block for constructing advanced materials such as conductive polymers and light-emitting diodes (LEDs). Preliminary results indicate that this compound can enhance the electronic properties of these materials without compromising their stability.

In conclusion, tert-butyl N-{3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate (CAS No: 1384081-32-6) is a multifaceted compound with diverse applications across various fields. Its unique structure endows it with antioxidant, anti-inflammatory, pesticidal/fungicidal properties and potential uses in organic electronics. As research continues to uncover new insights into its properties and applications